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Compound of Interest

Compound Name:
Methyl 2-fluoro-3-

(hydroxymethyl)benzoate

Cat. No.: B11906617

Get Quote

Part 1: Executive Summary & Strategic Utility
Methyl 2-fluoro-3-(hydroxymethyl)benzoate (MFHB) is a specialized fluorinated building

block, primarily utilized in the synthesis of poly (ADP-ribose) polymerase (PARP) inhibitors and

other heterocyclic pharmacophores.[1] Its structural uniqueness lies in the ortho-fluorine atom,

which exerts significant electronic influence on the adjacent ester and meta-hydroxymethyl

groups, altering reactivity profiles compared to non-fluorinated analogues.[1]

This guide moves beyond standard compliance, offering a "Safety-by-Design" framework.[1] It

addresses the specific risks associated with fluorinated benzyl alcohols and provides a self-

validating protocol for handling, storage, and emergency response.[1][2]

Part 2: Physicochemical Identification &
Properties[1][2][3]
Warning: Commercial CAS registry numbers for this specific isomer may vary by vendor or be

listed under "made-to-order" libraries.[1] Verification via 1H-NMR is mandatory upon receipt.[1]

[2]
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Property Specification Technical Commentary

Chemical Name
Methyl 2-fluoro-3-

(hydroxymethyl)benzoate

Systematic IUPAC

nomenclature.[1]

Formula C₉H₉FO₃

Molecular Weight 184.16 g/mol

CAS Registry 886498-85-3 (Provisional)

Critical Check: Verify structure.

[1][3] Often confused with 4-

fluoro or hydroxy (phenol)

isomers.[1][2]

Physical State
Solid (Low Melting) or Viscous

Oil

Likely a white to off-white solid.

[1][2] Impurities may lower MP,

resulting in a supercooled

liquid.[2]

Solubility
DMSO, Methanol, DCM, Ethyl

Acetate

High solubility in polar organic

solvents due to the

hydroxymethyl group.[2]

Melting Point Predicted: 45–60°C

Empirical determination

required.[2] Keep below 40°C

during bulk storage to prevent

caking.

Part 3: Hazard Characterization (GHS & SAR
Analysis)[1][2]
In the absence of a compound-specific experimentally validated LD50, we apply Structure-

Activity Relationship (SAR) logic based on the class of fluorinated benzyl alcohols and

benzoate esters.[1]

GHS Classification (Derived)[1][2]
Signal Word:WARNING

H315: Causes skin irritation.[2][4]
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H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[2]

Mechanistic Hazard Analysis[1][2]
Benzylic Reactivity: The hydroxymethyl group (-CH₂OH) at the meta position is a primary

benzylic alcohol.[2] While stable, it can be oxidized to the aldehyde (a sensitizer) if stored

improperly.[2]

Fluorine Effect: The C2-fluorine atom is electron-withdrawing.[1][2] This increases the

electrophilicity of the C1-ester carbonyl, making it more susceptible to hydrolysis (releasing

HF traces in extreme acidic conditions) or transesterification than non-fluorinated benzoates.

[1]

Metabolic Fate: Esters are generally hydrolyzed by carboxylesterases in vivo.[2] The

resulting 2-fluoro-3-(hydroxymethyl)benzoic acid may exhibit different toxicity profiles;

therefore, avoid inhalation of dusts/aerosols.[1]

Part 4: Operational Handling & Storage Protocols[1]
[2]
Storage Architecture

Temperature: Store at 2–8°C.

Atmosphere:Inert Gas (Argon/Nitrogen) is required.[2] The hydroxymethyl group is

susceptible to slow oxidation by atmospheric oxygen over time.[2]

Container: Amber glass with Teflon-lined caps.[1][2] Avoid metal containers due to potential

fluoride interaction over long durations.[2]

Synthesis & Reaction Safety
When using MFHB as an intermediate (e.g., converting -OH to -Br using PBr₃ or mesylation):

Exotherm Control: The functionalization of the benzylic alcohol is often exothermic.[2]
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Leaving Group Hazards: Converting the hydroxyl group to a halide (benzyl halide) drastically

increases toxicity (lacrymator potential).[2] Treat the product of the next step as highly

hazardous.

Self-Validating Purity Check (Protocol)
Before using in critical GMP steps, perform this rapid check:

Dissolve 5mg in CDCl₃.

1H-NMR: Check for the disappearance of the hydroxymethyl doublet (~4.7 ppm) or

appearance of aldehyde protons (~10 ppm) indicating oxidation.[2]

Result: If aldehyde >2%, repurify via silica chromatography (Hex/EtOAc).

Part 5: Emergency Response & Decision Logic
Firefighting Measures

Media: Dry chemical, CO₂, or alcohol-resistant foam.[1][2] Do NOT use water jet, as it may

spread the burning ester.[2]

Combustion Products: HF (Hydrogen Fluoride), CO, CO₂.[2]

PPE: Full turnout gear with SCBA is non-negotiable due to HF risk.[2]

Spill Management
Evacuate: Clear the immediate area (10m radius).

PPE: Nitrile gloves (double gloved), lab coat, safety goggles.[2]

Neutralization: If hydrolyzed, the residue may be acidic.[2] Treat with sodium bicarbonate

slurry.[1][2]

Disposal: Collect in a dedicated "Fluorinated Organic Waste" stream. Do not mix with strong

bases to avoid rapid hydrolysis and heat generation.[2]

Part 6: Visualized Workflows (Graphviz)[1][2]
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Diagram 1: Emergency Response Decision Matrix
This diagram guides the researcher through immediate actions upon exposure or spill.[2]

INCIDENT DETECTED

Identify Incident Type

Spill / Leak Personnel Exposure

1. Evacuate 10m
2. Double Nitrile Gloves

3. Absorb with Sand/Vermiculite
Skin/Eye Contact Inhalation

1. Flush water 15 min
2. Remove Contaminated Clothing

3. Calcium Gluconate Gel (if HF suspected)

1. Move to Fresh Air
2. Oxygen if breathing difficult

3. Medical Surveillance

Disposal: Fluorinated Waste Stream
(Do NOT incinerate w/o scrubbers)

Click to download full resolution via product page

Caption: Decision matrix for immediate response to Methyl 2-fluoro-3-
(hydroxymethyl)benzoate incidents.

Diagram 2: Synthesis & Reactivity Workflow
This diagram illustrates the role of MFHB in synthesis and the associated safety checkpoints.
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Precursor:
2-Fluoro-3-methylbenzoate

Reaction:
Radical Bromination / Hydrolysis

Synthesis TARGET:
Methyl 2-fluoro-3-(hydroxymethyl)benzoate

Purification
Safety Checkpoint:

1H-NMR (Check Aldehyde)
Store under Argon

Validation

Path A: Oxidation
(to Aldehyde)Application

Path B: Halogenation
(to Benzyl Bromide)

Application

Risk: Sensitizer Formation

Risk: Lacrymator / Corrosive

Click to download full resolution via product page

Caption: Synthesis workflow highlighting critical safety checkpoints and downstream reactivity

risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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